![molecular formula C19H20N2O2 B252761 N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide](/img/structure/B252761.png)
N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide
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Overview
Description
N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide, also known as DMPP, is a synthetic compound that has been extensively studied for its potential applications in various fields of scientific research. DMPP belongs to the class of benzoxazole compounds and is known for its ability to modulate the activity of certain ion channels in the nervous system.
Mechanism of Action
The mechanism of action of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide involves the modulation of ion channels in the nervous system. This compound binds to the ion channels and increases or decreases their activity, depending on the type of ion channel. This modulation can affect the release of neurotransmitters and the transmission of nerve impulses, leading to changes in behavior and physiological responses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of ion channels, the release of neurotransmitters, and the transmission of nerve impulses. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and to reduce the symptoms of Parkinson's disease and schizophrenia.
Advantages and Limitations for Lab Experiments
N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has several advantages for lab experiments, including its ability to modulate ion channels in the nervous system and its low toxicity in animal models. However, this compound also has some limitations, including its limited solubility in water and its potential to cause toxicity at high concentrations.
Future Directions
There are several future directions for research on N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide, including:
1. Further studies on the mechanism of action of this compound, including its effects on different types of ion channels and its interactions with other compounds.
2. Studies on the potential therapeutic applications of this compound for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.
3. Studies on the toxicity of this compound in living organisms, including the potential long-term effects of exposure to this compound.
4. Development of new synthesis methods for this compound that are more efficient and environmentally friendly.
5. Studies on the pharmacokinetics and pharmacodynamics of this compound in living organisms, including its absorption, distribution, metabolism, and excretion.
Conclusion:
This compound is a promising compound that has been extensively studied for its potential applications in various fields of scientific research. This compound has been shown to modulate the activity of certain ion channels in the nervous system, leading to changes in behavior and physiological responses. This compound has also been studied for its potential as a therapeutic agent for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Further research on this compound is needed to fully understand its mechanism of action, toxicity, and potential applications in scientific research and medicine.
Synthesis Methods
N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide can be synthesized using various methods, including the reaction of 2-methyl-3-nitrobenzoic acid with 2-amino-5,6-dimethylbenzoxazole in the presence of a reducing agent. Another method involves the reaction of 2-methyl-3-nitrobenzoic acid with 2-amino-5,6-dimethylbenzoxazole in the presence of a catalyst, followed by the reduction of the resulting intermediate with a reducing agent.
Scientific Research Applications
N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide has been studied for its potential applications in various fields of scientific research, including neuroscience, pharmacology, and toxicology. In neuroscience, this compound has been shown to modulate the activity of certain ion channels in the nervous system, including the nicotinic acetylcholine receptor and the transient receptor potential cation channel. This modulation can affect the release of neurotransmitters and the transmission of nerve impulses, leading to changes in behavior and physiological responses.
In pharmacology, this compound has been studied for its potential as a therapeutic agent for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and to reduce the symptoms of Parkinson's disease and schizophrenia.
In toxicology, this compound has been studied for its potential to cause toxicity in living organisms. This compound has been shown to have low toxicity in animal models, making it a promising compound for further research.
Properties
Molecular Formula |
C19H20N2O2 |
---|---|
Molecular Weight |
308.4 g/mol |
IUPAC Name |
N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]propanamide |
InChI |
InChI=1S/C19H20N2O2/c1-5-18(22)20-15-8-6-7-14(13(15)4)19-21-16-9-11(2)12(3)10-17(16)23-19/h6-10H,5H2,1-4H3,(H,20,22) |
InChI Key |
MRAXCOPTLQEUDN-UHFFFAOYSA-N |
SMILES |
CCC(=O)NC1=CC=CC(=C1C)C2=NC3=C(O2)C=C(C(=C3)C)C |
Canonical SMILES |
CCC(=O)NC1=CC=CC(=C1C)C2=NC3=C(O2)C=C(C(=C3)C)C |
Origin of Product |
United States |
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